Cas no 21487-45-6 (1,3-diphenyl-1H-pyrazole-4-carbaldehyde)
21487-45-6 structure
Product Name:1,3-diphenyl-1H-pyrazole-4-carbaldehyde
CAS No:21487-45-6
MF:C16H12N2O
MW:248.27928352356
MDL:MFCD00525714
CID:51796
PubChem ID:329761028
Update Time:2025-04-18
1,3-diphenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Diphenyl-1H-pyrazole-4-carboxaldehyde
- 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde
- 1,3-diphenyl pyrazole-4-carboxaldehyde
- 1,3-diphenyl-1H-pyrazol-4-carboxaldehyde
- 1,3-diphenyl-1H-pyrazole-3-carbaldehyde
- 1,3-Diphenyl-4-pyrazolecarboxaldehyde
- 1,3-diphenyl-pyrazole-4-carboxaldehyde
- AC1LBDAQ
- AC1Q6PX3
- ACMC-1CKLT
- SCHEMBL3447906
- 1H-Pyrazole-4-carboxaldehyde, 1,3-diphenyl-
- AB00084051-01
- Z56787302
- MFCD00525714
- CS-10772
- BDBM69641
- 1,3-diphenylpyrazol-4-carboxaldehyde
- AKOS000121678
- 1, 3-diphenylpyrazole-4-carbaldehyde
- 1,3-Diphenylpyrazole-4-carboxaldehyde
- HMS2828P21
- CHEMBL1380054
- 1,3-DIPHENYL-4-FORMYLPYRAZOLE
- 1,3-Diphenyl-1H-pyrazole-4-carbaldehyde #
- 1,3-Diphenyl-1H-pyrazole-4-carboxaldehyde, 97%
- 1,3-diphenylpyrazole-4-carbaldehyde
- DTXSID60339388
- BB 0254716
- 21487-45-6
- cid_555820
- MLS001211287
- SMR000517359
- AMY33101
- A815414
- CS-0067992
- EN300-00988
- ALBB-000097
- BBL009347
- STK261387
- 1,3-diphenyl-1H-pyrazole-4-carbaldehyde
-
- MDL: MFCD00525714
- Inchi: 1S/C16H12N2O/c19-12-14-11-18(15-9-5-2-6-10-15)17-16(14)13-7-3-1-4-8-13/h1-12H
- InChI Key: LZGBMIZREYTWRI-UHFFFAOYSA-N
- SMILES: O=CC1=CN(C2C=CC=CC=2)N=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 248.09506
- Monoisotopic Mass: 248.094963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.9
- XLogP3: 3
Experimental Properties
- Density: 1.14
- Melting Point: 142-146 °C
- Boiling Point: 442.2°Cat760mmHg
- Flash Point: 221.2°C
- Refractive Index: 1.621
- PSA: 34.89
- LogP: 3.35180
1,3-diphenyl-1H-pyrazole-4-carbaldehyde Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H315-H318-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 37/38-41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
- Risk Phrases:36/37/38-41-37/38
1,3-diphenyl-1H-pyrazole-4-carbaldehyde Pricemore >>
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| Fluorochem | 015670-5g |
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| Fluorochem | 015670-10g |
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| Fluorochem | 015670-25g |
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| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X22035-1g |
1,3-Diphenyl-1H-pyrazole-4-carbaldehyde |
21487-45-6 | 97% | 1g |
¥81.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X22035-25g |
1,3-Diphenyl-1H-pyrazole-4-carbaldehyde |
21487-45-6 | 97% | 25g |
¥2002.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X22035-5g |
1,3-Diphenyl-1H-pyrazole-4-carbaldehyde |
21487-45-6 | 97% | 5g |
¥401.0 | 2023-09-05 |
1,3-diphenyl-1H-pyrazole-4-carbaldehyde Related Literature
-
Ya-Juan Qin,Man Xing,Ya-Liang Zhang,Jigar A. Makawana,Ai-Qin Jiang,Hai-Liang Zhu RSC Adv. 2014 4 52702
-
Karuppiah Krishnaveni,Sepperumal Murugesan,Ayyanar Siva New J. Chem. 2019 43 9021
-
N. Harikrishna,Arun M. Isloor,K. Ananda,Abdulrahman Obaid,Hoong-Kun Fun RSC Adv. 2015 5 43648
-
Karthikeyan Kandasamy,Muthusamy Poomalai Pachamuthu,Manimaran Muthusamy,Sivaprasad Ganesabaskaran,Anand Ramanathan RSC Adv. 2013 3 25367
-
Ashraf S. Hassan,Nesrin M. Morsy,Wael M. Aboulthana,Ahmed Ragab RSC Adv. 2023 13 9281
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